Cas no 153501-30-5 (5-Bromo-3-hydroxy-1h-indole-2-carboxylic Acid ethyl ester)

• Product Name: 5-Bromo-3-hydroxy-1h-indole-2-carboxylic Acid ethyl ester
• CAS No: 153501-30-5
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• MDL: MFCD06659772
• CID: 840112
• PubChem ID: 54677169
• Update Time: 2025-05-21

5-Bromo-3-hydroxy-1h-indole-2-carboxylic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-bromo-3-hydroxy-, ethyl ester
• 5-Bromo-3-hydroxy-1H-indole-2-carboxylic acid ethyl ester
• 5-Brom-3-hydroxy-indol-2-carbonsaeure-aethylester
• 5-bromo-3-hydroxy-indole-2-carboxylic acid ethyl ester
• AB26273
• AG-L-19380
• CTK4C7870
• ethyl 5-bromo-3-hydroxyindole-2-carboxylate
• RP07364
• SureCN7556498
• Ethyl5-bromo-3-hydroxy-1H-indole-2-carboxylate
• 5-Bromo-3-hydroxy-1H-indole-2-carboxylic acid ethyl ester, AldrichCPR
• YULOKRNQEYIONX-UHFFFAOYSA-N
• ethyl 5-bromo-3-hydroxy-1H-indole-2-carboxylate
• 5-Bromo-3-hydroxy-1H-indole-2-carboxylicacidethylester
• BS-50513
• E76389
• AKOS015843515
• W-205744
• ethyl 5-bromo-3-hydroxylindole-2-carboxylate
• 153501-30-5
• SCHEMBL7556498
• DTXSID90715631
• 5-Bromo-3-hydroxy-1H-indole-2-carboxylic acid ethyl ester 95%
• CS-0151820
• DB-063987
• MFCD06659772
• BCP02566
• SY318795
• 5-Bromo-3-hydroxy-1h-indole-2-carboxylic Acid ethyl ester

• MDL： MFCD06659772
• Inchi： 1S/C11H10BrNO3/c1-2-16-11(15)9-10(14)7-5-6(12)3-4-8(7)13-9/h3-5,13-14H,2H2,1H3
• InChI Key： YULOKRNQEYIONX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=C(C(=O)OCC)N2)O

Computed Properties

• Exact Mass: 282.9844
• Monoisotopic Mass: 282.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.662±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• PSA: 62.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-Bromo-3-hydroxy-1h-indole-2-carboxylic Acid ethyl ester

5-Bromo-3-hydroxy-1H-indole-2-carboxylic Acid Ethyl Ester: A Comprehensive Overview

The compound 5-Bromo-3-hydroxy-1H-indole-2-carboxylic Acid Ethyl Ester, identified by the CAS number 153501-30-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have garnered considerable attention due to their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a bromine atom at position 5, a hydroxyl group at position 3, and an ethyl ester group attached to the carboxylic acid moiety at position 2 of the indole ring.

Recent studies have highlighted the potential of indole derivatives as scaffolds for developing bioactive compounds. The presence of the bromine atom in this molecule introduces electronic effects that can modulate its reactivity and pharmacokinetic properties. The hydroxyl group at position 3 adds hydrophilicity, which may enhance solubility and bioavailability. Furthermore, the ethyl ester group is a common functional group used in drug delivery systems, as it can improve absorption and reduce toxicity.

One of the most promising applications of 5-Bromo-3-hydroxy-1H-indole-2-carboxylic Acid Ethyl Ester lies in its potential as a lead compound for anti-cancer drug development. Research has shown that certain indole derivatives exhibit cytotoxic activity against various cancer cell lines. The bromine substitution at position 5 may play a critical role in enhancing the molecule's ability to inhibit key enzymes or pathways involved in cancer progression. Additionally, the hydroxyl group could serve as a site for further functionalization, enabling the design of more potent and selective anti-cancer agents.

In addition to its therapeutic potential, this compound has also been explored for its role in neuroprotective agents. Indole derivatives are known to interact with neurotransmitter systems, and this molecule's unique structure may confer neuroprotective effects by modulating oxidative stress or inflammation. Recent findings suggest that brominated indoles can exert anti-inflammatory properties by inhibiting pro-inflammatory cytokines, making them valuable candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 5-Bromo-3-hydroxy-1H-indole-2-carboxylic Acid Ethyl Ester typically involves multi-step organic reactions, including nucleophilic aromatic substitution and esterification. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound is readily available for further studies. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has facilitated precise characterization of this molecule, confirming its structural integrity.

From an environmental perspective, understanding the fate and toxicity of 5-Bromo-3-hydroxy-1H-indole-2-carboxylic Acid Ethyl Ester is crucial for its safe handling and application. Studies have shown that brominated compounds can undergo biotransformation under specific conditions, potentially leading to metabolites with varying levels of toxicity. Regulatory agencies require thorough assessment of such compounds to ensure they meet safety standards before being approved for clinical use or commercialization.

In conclusion, 5-Bromo-3-hydroxy-1H-indole-2-carboxylic Acid Ethyl Ester, with its CAS number 153501-30-5, represents a versatile platform for exploring novel therapeutic agents across multiple disease areas. Its unique chemical structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a key player in modern drug discovery efforts. As research continues to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and pharmacology.